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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886

Chemical Structure and Identification

6-Methyl-o-anisidine is a substituted aniline with a methoxy and a methyl group on the benzene
ring.

Systematic IUPAC Name: 2-Methoxy-6-methylaniline[1]

Synonyms: 6-Methyl-o-anisidine, 2-Amino-3-methylanisole, 2-Amino-1-methoxy-3-
methylbenzene, 6-Methoxy-o-toluidine[1][2]

Structural Formula:

Molecular Formula: CsH11NOJ[1][2][3]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 2-Methoxy-6-
methylaniline is presented in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1630886?utm_src=pdf-interest
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://www.chemimpex.com/products/30844
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-6-methylaniline
https://www.chemimpex.com/products/30844
https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Weight 137.18 g/mol [2][3]

CAS Number 50868-73-0 [2][3]
Appearance Clear brown oil to. pale r.ed to 3]

dark red low melting solid

Melting Point 26-29 °C [2][3]

Boiling Point 62 °C at 0.15 mmHg [2][3]

Density (estimate) 1.063 g/cm3 [3114]
Refractive Index (estimate) 1.5647 [3114]

Flash Point >230 °F (>110 °C) [31[4]

pKa (predicted) 4.39+0.10 [3][4]
Soluble in chloroform and

Solubility methanol (sparingly). Insoluble  [3][4]
in water.
HKOJYPPTIPJIZAZ-

InChl Key [1][3]
UHFFFAOYSA-N

SMILES CC1=C(C(=CC=C1)OC)N [1]

Experimental Protocols
Synthesis of 2-Methoxy-6-methylaniline

A common and efficient method for the synthesis of 2-Methoxy-6-methylaniline involves the

reduction of the corresponding nitro compound, 3-methyl-2-nitroanisole.

Reaction Scheme:

Detailed Protocol:

o Dissolution: Dissolve 25 g (149.7 mmol) of 1-methoxy-3-methyl-2-nitrobenzene in 100 ml of

ethanol in a suitable reaction vessel.[3]
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o Catalyst Addition: To the solution, add 2.5 g of 10% palladium on carbon (Pd/C) catalyst.[3]

e Hydrogenation: Subject the reaction mixture to hydrogenation at room temperature for 24
hours. The reaction progress can be monitored by techniques such as TLC or GC-MS.[3]

o Catalyst Removal: Upon completion of the reaction, remove the catalyst by filtration through
a pad of diatomaceous earth.[3]

» Concentration: Concentrate the filtrate under reduced pressure to remove the ethanol.[3]

e Product Isolation: The resulting residue is the desired product, 2-Methoxy-6-methylaniline.
Avyield of 20.02 g (97%) has been reported for this procedure.[3]

o Confirmation: The structure of the product can be confirmed by mass spectrometry, with an
expected molecular ion peak of 138 ([M+H]*) in CI-MS.[3]

Applications in Drug Development

2-Methoxy-6-methylaniline is a valuable intermediate in the synthesis of various
pharmaceutical compounds.[2] One notable application is in the preparation of 7-methoxy-1H-
indazole, a known inhibitor of neuronal nitric oxide synthase (NNOS).[3][5]

Role in the Synthesis of a Neuronal Nitric Oxide
Synthase (nNOS) Inhibitor

Nitric oxide (NO) is a critical biological messenger involved in numerous physiological
processes, including neurotransmission and blood pressure regulation.[6] However, its
overproduction is implicated in various disorders.[6] The synthesis of NO is catalyzed by nitric
oxide synthase (NOS), which has three main isoforms: neuronal (nNOS), endothelial (eNOS),
and inducible (iNOS).[6] Selective inhibitors of these isoforms are of significant interest for
therapeutic purposes.[6]

7-methoxy-1H-indazole, synthesized from 2-Methoxy-6-methylaniline, has been identified as
an inhibitor of NNOS.[5] This makes 2-Methoxy-6-methylaniline a key starting material for the
development of potential drugs targeting neurological disorders where nNOS overactivity is a
factor.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://www.chemimpex.com/products/30844
https://m.chemicalbook.com/ProductChemicalPropertiesCB1116915_EN.htm
https://pubmed.ncbi.nlm.nih.gov/11354365/
https://journals.iucr.org/paper?GD1218
https://journals.iucr.org/paper?GD1218
https://journals.iucr.org/paper?GD1218
https://journals.iucr.org/paper?GD1218
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11354365/
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Logical Workflow: Synthesis of an nNOS Inhibitor

The following diagram illustrates the logical progression from the starting material to the final

application.
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Caption: Logical workflow from 2-Methoxy-6-methylaniline to its therapeutic potential.

Signaling Pathway: Nitric Oxide Synthesis and Inhibition

The diagram below depicts a simplified signaling pathway for the production of nitric oxide and
the point of inhibition by a derivative of 2-Methoxy-6-methylaniline.
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Caption: Simplified nitric oxide signaling pathway and point of inhibition.

Safety Information

2-Methoxy-6-methylaniline is harmful if swallowed, in contact with skin, or if inhaled. It is also
irritating to the eyes, respiratory system, and skin.[4] Appropriate personal protective
equipment, including gloves, and eye/face protection, should be used when handling this
chemical. It should be stored in a dark place under an inert atmosphere at room temperature.

[3]14]

This technical guide provides a detailed overview of 6-Methyl-o-anisidine, highlighting its
synthesis, properties, and significant role as an intermediate in the development of
pharmacologically active compounds. The provided experimental protocols and workflow
diagrams are intended to support researchers and scientists in their drug discovery and
development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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